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Introduction

Monosulfuron is a sulfonylurea herbicide developed for the selective control of broadleaf and
some grass weeds in cereal crops.[1][2] Its mode of action is the inhibition of the acetolactate
synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in
susceptible plants.[1][2] This document provides detailed application notes and protocols for
the field application of Monosulfuron in an agricultural research context, with a focus on wheat
and maize. The information herein is synthesized from available research on Monosulfuron
and other closely related sulfonylurea herbicides.

Data Presentation
Table 1: Recommended Application Rates of

Monosulfuron

Crop Application Rate (g a.i./ha)*
Wheat (Triticum aestivum L.) 15-60
Millet (Panicum miliaceum L.) 15-60
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*g a.i./ha: grams of active ingredient per hectare.[1][2]

Table 2: Weed Control Efficacy of Sulfonylurea
Herbicides (including Monosulfuron and related

compounds)
Weed Species Common Name Efficacy (%) Herbicide(s)
Acalypha australis L. Australian Acalypha High Monosulfuron[1][2]
Echinochloa ]
Rice Barnyard Grass Moderate Monosulfuron[1]
phyllopogon
o Littleseed
Phalaris minor 85-95 Sulfosulfuron[3]
Canarygrass
Avena fatua Wild Oat 80-90 Sulfosulfuron[3]
. Common
Chenopodium album >90 Foramsulfuron[4]
Lambsquarters
Amaranthus )
Redroot Pigweed >90 Foramsulfuron[4]
retroflexus
Polygonum plebeium Common Knotweed Low Sulfosulfuron[3]
Rumex dentatus Toothed Dock Low Sulfosulfuron
Solanum nigrum Black Nightshade >90 Foramsulfuron[4]

Table 3: Crop and Weed Response to Post-Emergence
Nicosulfuron Application Timing in Maize

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11360116/
https://www.canr.msu.edu/weeds/extension/weed-control-guide/2018WG-table-12.pdf
https://www.benchchem.com/product/b15601664?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11360116/
https://www.canr.msu.edu/weeds/extension/weed-control-guide/2018WG-table-12.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11360116/
https://pub.isa-india.in/index.php/ija/article/download/5057/4732
https://pub.isa-india.in/index.php/ija/article/download/5057/4732
https://www.researchgate.net/publication/290287135_Evaluation_of_sulfosulfuron_and_metribuzin_for_weed_control_in_irrigated_wheat_Triticum_aestivum
https://www.researchgate.net/publication/290287135_Evaluation_of_sulfosulfuron_and_metribuzin_for_weed_control_in_irrigated_wheat_Triticum_aestivum
https://pub.isa-india.in/index.php/ija/article/download/5057/4732
https://www.researchgate.net/publication/290287135_Evaluation_of_sulfosulfuron_and_metribuzin_for_weed_control_in_irrigated_wheat_Triticum_aestivum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Application Timing (Weeks . L
Weed Control Maize Grain Yield
After Emergence)

Excellent initial control,
1-3 subsequent germination may Optimal

occur

Potential for significant
4-7 Slower control of larger weeds reduction if weed ground cover
is high[5]

Experimental Protocols
Protocol 1: Field Efficacy and Crop Safety Trial for
Monosulfuron

1. Objective: To evaluate the efficacy of Monosulfuron on target weed species and assess its
safety on the target crop (wheat or maize).

2. Experimental Design:
e Design: Randomized Complete Block Design (RCBD).
» Replicates: Minimum of three to four replicates per treatment.

e Plot Size: Suggested plot size is a minimum of 2 x 10 meters to minimize spray drift between
plots.

3. Treatments:

e Monosulfuron at three rates (e.g., 15, 30, and 60 g a.i./ha).
o A standard herbicide treatment for comparison.

» A hand-weeded control.

e An untreated (weedy) control.
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4. Application:
e Equipment: Calibrated backpack sprayer with a flat fan nozzle.
e Spray Volume: 300-600 L/ha of water.

o Timing: Post-emergence, when weeds are in the 2-4 |leaf stage and the crop is at the
recommended growth stage (e.g., 2-4 leaf stage for maize).[6]

5. Data Collection:
» Weed Control Efficacy:

o Visually assess weed control at 7, 14, and 28 days after treatment (DAT) using a 0-100%
scale (0 = no control, 100 = complete control).

o At 28 DAT, collect weed biomass from a designated quadrat (e.g., 0.25 m?) in each plot.
Dry and weigh the samples.

e Crop Phytotoxicity:

o Visually assess crop injury at 7, 14, and 28 DAT using a 0-100% scale (0 = no injury, 100 =
crop death). Note symptoms such as chlorosis, necrosis, and stunting.

o Crop Yield:
o At maturity, harvest the grain from the central rows of each plot to minimize edge effects.
o Determine grain yield and adjust for moisture content.

6. Statistical Analysis:

e Analyze data using Analysis of Variance (ANOVA).

o Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

Visualizations
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Caption: Experimental workflow for a Monosulfuron field trial.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15601664?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Weed Growth Stages

Germination Seedling Vegetative =
Decreasing Susceptibility

High Susceptibility

Optimal Herbicide Application Window

Post-emergence Application
(2-4 leaf stage)

Click to download full resolution via product page

Caption: Relationship between weed growth stage and application timing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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